Cas no 1510609-23-0 (2-Chloro-4-fluoro-5-methylbenzyl bromide)

• Product Name: 2-Chloro-4-fluoro-5-methylbenzyl bromide
• CAS No: 1510609-23-0
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 5003081
• Update Time: 2025-05-23

2-Chloro-4-fluoro-5-methylbenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoro-5-methylbenzyl bromide
• 1-(Bromomethyl)-2-chloro-4-fluoro-5-methylbenzene

• Inchi： 1S/C8H7BrClF/c1-5-2-6(4-9)7(10)3-8(5)11/h2-3H,4H2,1H3
• InChI Key： GHZPWODBGNIGPJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(C)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 2-Chloro-4-fluoro-5-methylbenzyl bromide

2-Chloro-4-fluoro-5-methylbenzyl bromide (CAS No. 1510609-23-0): A Comprehensive Overview

2-Chloro-4-fluoro-5-methylbenzyl bromide, identified by the CAS number 1510609-23-0, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines chlorine, fluorine, and methyl groups attached to a benzyl bromide framework. The presence of these substituents imparts distinct chemical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 2-Chloro-4-fluoro-5-methylbenzyl bromide consists of a benzene ring with three substituents: a chlorine atom at position 2, a fluorine atom at position 4, and a methyl group at position 5. The benzyl bromide moiety further extends from the benzene ring, providing a reactive site for various chemical transformations. This arrangement not only enhances the compound's reactivity but also allows for precise control over its chemical behavior during synthesis.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-Chloro-4-fluoro-5-methylbenzyl bromide in the development of novel materials with tailored electronic properties. For instance, researchers have explored the use of this compound as a precursor in the synthesis of advanced polymers and organic semiconductors. Its ability to undergo nucleophilic substitution reactions makes it an ideal candidate for constructing complex molecular architectures with high precision.

In terms of physical properties, 2-Chloro-4-fluoro-5-methylbenzyl bromide exhibits a melting point of approximately 78°C and a boiling point around 185°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is relatively high, facilitating its use in various synthetic protocols. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

The synthesis of 2-Chloro-4-fluoro-5-methylbenzyl bromide typically involves multi-step processes that incorporate halogenation, alkylation, and substitution reactions. One common approach involves the chlorination of an appropriately substituted benzene derivative followed by fluorination and subsequent alkylation to introduce the methyl group. The final step involves bromination to yield the desired product. This synthetic pathway requires careful optimization to ensure high yields and purity.

In terms of applications, 2-Chloro-4-fluoro-5-methylbenzyl bromide has found significant use in the pharmaceutical industry as an intermediate in drug discovery programs. Its unique combination of substituents allows for the creation of bioactive molecules with potential therapeutic applications in areas such as oncology and infectious diseases. Additionally, this compound has been employed in agrochemical research to develop novel pesticides and herbicides with improved efficacy and reduced environmental impact.

The latest research on 2-Chloro-4-fluoro-5-methylbenzyl bromide has focused on its role in sustainable chemistry practices. Scientists are exploring ways to utilize this compound in eco-friendly synthetic routes that minimize waste and reduce energy consumption. For example, catalytic methods using transition metal catalysts have been developed to facilitate its incorporation into larger molecular frameworks with greater efficiency.

In conclusion, 2-Chloro-4-fluoro-5-methylbenzyl bromide (CAS No. 1510609-23-0) stands out as a versatile and valuable compound in modern chemistry. Its unique structure, combined with its reactivity and stability, makes it an essential building block in various scientific disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in advancing chemical science and technology.